(S)-1-Isopropyl-2-methylpiperazine

• IUPAC Name: (2S)-2-methyl-1-propan-2-ylpiperazine
• InChI: InChI=1S/C8H18N2/c1-7(2)10-5-4-9-6-8(10)3/h7-9H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key: GGROKFCODOVWLX-QMMMGPOBSA-N
• Canonical SMILES: CC1CNCCN1C(C)C
• Isomeric SMILES: C[C@H]1CNCCN1C(C)C
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol

Description

(S)-1-Isopropyl-2-methylpiperazine (IPMP) is an organic compound that is a member of the piperazine family. It is a widely used as a building block in organic synthesis, and has been used in the production of pharmaceuticals, agrochemicals, and dyes. It has also been used as a reagent in the synthesis of other compounds, such as the amino acid derivatives, amino alcohols, and heterocyclic compounds. IPMP is a versatile compound that has a wide range of applications in the laboratory, and has been the subject of numerous scientific studies.

Scientific Research Applications

• Anticancer Activity and Metabolism : A study on 4-Methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208), a compound related to (S)-1-Isopropyl-2-methylpiperazine, found it to have significant in vivo and in vitro anticancer activity with low toxicity. This research analyzed its major metabolites in rat bile, revealing extensive metabolism and identifying nine different metabolites (Jiang et al., 2007).

• Role in Apoptosis : Another study investigated the effect of 1-(5-Isoquinolinesulfonyl)-2-methylpiperazine (H-7) on apoptosis in human neuroblastoma cells. It was found that H-7 induced apoptosis characterized by DNA fragmentation and chromatin condensation, implicating a p53-dependent mechanism in this cytotoxicity (Ronca, Chan, & Yu, 1997).

• Structural Characterization in Analgesics : The crystal and molecular structures of isothiazolopyridine derivatives, which include compounds related to 2-methylpiperazine, were determined. These findings have implications in understanding the structure-activity relationships of these analgesic compounds (Karczmarzyk & Malinka, 2008).

• CO2 Capture Applications : A study focused on the degradation of a solvent blend including 1-methylpiperazine, which is structurally similar to this compound, for post-combustion CO2 capture. This research provides insights into the stability and degradation products of such solvent systems (Cuccia et al., 2017).

• Vibrational Spectra and Chemical Analysis : A detailed study on 1-Amino-4-methylpiperazine, another structurally related compound, involved spectroscopic analysis and quantum chemical calculations. This research aids in understanding the electronic and structural properties of these molecules (Mahalakshmi & Balachandran, 2015).

• Photocatalytic Applications : The photocatalytic production of 2-methylpiperazine using semiconductor-zeolite composite catalysts was studied, providing insights into its synthetic pathways and the influence of various catalysts on the yield (Subba Rao & Subrahmanyam, 2002).